molecular formula C14H11FN2O3 B1294471 2'-Fluoro-2-methylamino-5-nitrobenzophenone CAS No. 735-06-8

2'-Fluoro-2-methylamino-5-nitrobenzophenone

Cat. No. B1294471
CAS RN: 735-06-8
M. Wt: 274.25 g/mol
InChI Key: GVXPKRIRHDRCGY-UHFFFAOYSA-N
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Description

2-Fluoro-2-methylamino-5-nitrobenzophenone, also known as FMNBP, is a synthetic compound with a wide range of potential applications in the scientific research field. FMNBP is a colorless, odorless, and crystalline solid with a molecular weight of 257.2 g/mol. It is a substituted nitrobenzophenone that has been used in a variety of research studies, including those related to photochemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Synthesis and Structural Analysis

  • 2'-Fluoro-2-methylamino-5-nitrobenzophenone has been synthesized as a degradation product of certain benzodiazepine drugs, such as flunitrazepam. The study of its structure has contributed to a better understanding of benzodiazepine derivatives (Cox et al., 1998).

Pharmaceutical Chemistry

  • In the field of pharmaceutical chemistry, compounds similar to this compound have been used in the synthesis of fluorophenothiazines. These are important in the development of novel therapeutic agents (Sharma et al., 1999).

Organic Synthesis

  • It has been used in organic chemistry research for the synthesis of various fluorinated compounds, demonstrating its versatility in creating diverse chemical structures (Xu et al., 2013).

PET Imaging Studies

  • The compound has played a role in the synthesis of radiopharmaceuticals for PET imaging studies. For instance, compounds structurally related to this compound have been used to map specific enzymes in vivo using PET imaging (Ding et al., 1997).

Chemical Structure Analysis

  • The study of its structural analogs has also contributed to the understanding of molecular structures in crystallography, highlighting the interactions and angles between different molecular components (Li et al., 2005).

Synthetic Methodologies

  • This compound has been instrumental in developing new synthetic methodologies, such as the synthesis of dibenz[b,f]oxazepin-11(10H)-ones, demonstrating its applicability in creating novel chemical libraries (Ouyang et al., 1999).

Fluorescence Studies

  • In fluorescence studies, related compounds have been used to develop new methods for detecting specific substances in various samples, showcasing the compound's applicability in analytical chemistry (Leesakul et al., 2013).

Intracellular pH Measurement

  • Fluorinated analogs of the compound have been developed for intracellular pH measurement, highlighting its role in the field of biochemistry and cellular studies (Rhee et al., 1995).

Safety and Hazards

Safety data indicates that exposure to “2’-Fluoro-2-methylamino-5-nitrobenzophenone” should be avoided. Contact with skin and eyes should be avoided, and personal protective equipment should be used when handling the compound . In case of exposure, contaminated clothing should be removed immediately, and the affected area should be washed off with soap and plenty of water .

properties

IUPAC Name

(2-fluorophenyl)-[2-(methylamino)-5-nitrophenyl]methanone
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11FN2O3/c1-16-13-7-6-9(17(19)20)8-11(13)14(18)10-4-2-3-5-12(10)15/h2-8,16H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GVXPKRIRHDRCGY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CNC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)C2=CC=CC=C2F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11FN2O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60223718
Record name 2'-Fluoro-2-methylamino-5-nitrobenzophenone
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Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

735-06-8
Record name (2-Fluorophenyl)[2-(methylamino)-5-nitrophenyl]methanone
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=735-06-8
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Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 2'-Fluoro-2-methylamino-5-nitrobenzophenone
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2'-Fluoro-2-methylamino-5-nitrobenzophenone
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Record name 2'-fluoro-2-methylamino-5-nitrobenzophenone
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Record name 2′-Fluoro-2-methylamino-5-nitrobenzophenone
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: How is 2'-Fluoro-2-methylamino-5-nitrobenzophenone typically produced in a laboratory setting?

A1: this compound can be obtained through the acid degradation of flunitrazepam. [] This process highlights a key chemical relationship between the two compounds.

Q2: The provided research mentions a spectroscopic method for detecting flunitrazepam in beverages. Does this method involve this compound?

A2: While the research focuses on detecting flunitrazepam using fluorescence spectroscopy, it interestingly reveals that this compound is not the primary product of flunitrazepam protonation. Instead, the study identifies 2-nitro-N-methylacridone as the main product, challenging previous assumptions. [] This finding underscores the importance of accurate structural identification in chemical analysis.

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